Cas no 2418670-28-5 (3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol)

• Product Name: 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol
• CAS No: 2418670-28-5
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 5679236
• PubChem ID: 165776457
• Update Time: 2025-06-26

3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-26626541
• 2418670-28-5
• [3-(aminomethyl)-5-ethynyl-2-methylphenyl]methanethiol
• 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol

• Inchi： 1S/C11H13NS/c1-3-9-4-10(6-12)8(2)11(5-9)7-13/h1,4-5,13H,6-7,12H2,2H3
• InChI Key： IVYXUOSWAJHKJU-UHFFFAOYSA-N
• SMILES： SCC1=CC(C#C)=CC(CN)=C1C

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27Ų

Additional information on 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol

Professional Introduction to Compound with CAS No. 2418670-28-5 and Product Name: 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol

The compound in question, identified by the chemical abstracts service number CAS No. 2418670-28-5, is a highly specialized organic molecule with the product name 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol. This compound belongs to a class of aromatic thiol derivatives that have garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to their unique structural and functional properties.

Structurally, the molecule consists of a phenyl ring substituted with an aminomethyl group at the 3-position, an ethynyl group at the 5-position, and a methyl group at the 2-position, with a thiol (-SH) functional group attached to the methanethiol backbone. This particular arrangement of substituents imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and material science applications.

In recent years, there has been growing interest in aromatic thiol derivatives due to their role as key intermediates in the synthesis of various pharmacologically active compounds. The presence of both an amino and an ethynyl group in this molecule allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures.

The thiol moiety is particularly noteworthy as it can participate in various chemical transformations, including nucleophilic addition reactions and disulfide bond formations. These properties make the compound a promising candidate for developing novel therapeutic agents targeting specific biological pathways. For instance, thiol-containing compounds have been explored for their potential in modulating enzyme activity and interacting with protein targets, which are critical for drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such molecules with high accuracy. The combination of molecular modeling techniques and experimental validation has been instrumental in identifying lead compounds for further development. In particular, the aminomethyl group provides a site for hydrogen bonding interactions, which can enhance binding specificity to biological targets.

The ethynyl substituent introduces a triple bond that can be further modified through metal-catalyzed reactions, offering versatility in synthetic pathways. This feature has been exploited in the development of probes for biochemical assays and in the synthesis of conjugates for targeted drug delivery systems. Additionally, the methyl group at the 2-position contributes to steric hindrance, which can influence the conformational flexibility of the molecule and its interaction with biological receptors.

One of the most compelling aspects of this compound is its potential application in designing small-molecule inhibitors for therapeutic use. The unique combination of functional groups allows for precise tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These factors are crucial for determining the drug-like characteristics of a compound and its efficacy in vivo.

Current research in this area has highlighted the importance of aromatic thiol derivatives as modulators of redox-sensitive signaling pathways. Thiols are known to play a critical role in cellular homeostasis, and their interaction with thioredoxin reductase and other antioxidant enzymes has been implicated in various disease states. By designing molecules that selectively interact with these targets, researchers aim to develop novel therapeutic strategies for conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

The synthesis of 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated precursors and organometallic reagents, followed by functional group interconversions. The use of modern catalytic systems has significantly improved the efficiency of these processes, making it feasible to produce complex molecules on a larger scale.

In conclusion, 3-(aminomethyl)-5-ethynyl-2-methylphenylmethanethiol (CAS No. 2418670-28-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups enables diverse chemical modifications and biological applications, making it a valuable tool for drug discovery and material science investigations. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future therapeutic interventions.